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Compound of Interest

Compound Name: Butyl isocyanate

Cat. No.: B149574 Get Quote

In-Depth Technical Guide: Butyl Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the molecular properties of butyl
isocyanate, a key reagent in various chemical syntheses.

Core Molecular Information
Butyl isocyanate is an organic compound with the chemical formula C5H9NO.[1][2][3][4][5][6]

It is also known by its IUPAC name, 1-isocyanatobutane.[1] The molecular structure consists of

a butyl group attached to an isocyanate functional group.

Quantitative Data Summary
The fundamental quantitative data for butyl isocyanate is summarized in the table below for

easy reference and comparison.
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Property Value Source

Molecular Formula C5H9NO
PubChem[1], Sigma-Aldrich[7],

Guidechem[2]

CH3(CH2)3NCO Sigma-Aldrich[7]

Molecular Weight 99.13 g/mol
PubChem[1], Sigma-Aldrich[7],

ChemicalBook[4]

99.133 g/mol Guidechem[2]

CAS Number 111-36-4

Sigma-Aldrich[7],

Guidechem[2],

ChemicalBook[4]

Logical Relationship Diagram
The following diagram illustrates the relationship between the different representations of butyl
isocyanate.

Caption: Core properties of Butyl Isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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